3-[(4-chlorophenyl)sulfonyl]-N-(3,5-dimethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-N-(3,5-dimethylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O2S2/c1-12-9-13(2)11-15(10-12)23-19-18-17(7-8-30-18)27-20(24-19)21(25-26-27)31(28,29)16-5-3-14(22)4-6-16/h3-11H,1-2H3,(H,23,24)
• InChI Key: OBDLLRUVIHCJNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl)C
• Molecular Formula: C21H16ClN5O2S2
• Molecular Weight: 470.0 g/mol

Description

The compound “3-[(4-chlorophenyl)sulfonyl]-N-(3,5-dimethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine” is a biochemical used for proteomics research. It has a molecular formula of C23H18ClN5O2S and a molecular weight of 463.94.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Its sulfonamide and triazolopyrimidine moieties may contribute to antimicrobial, antiviral, or anticancer properties. .

Chiral Separation and Enantiomeric Analysis

• .

Materials Science and Polymer Chemistry

• Polysulfones exhibit excellent thermal resistance and find applications in engineering plastics, membranes, and medical devices. .

Future Directions

The future directions for the use of this compound would likely depend on the outcomes of ongoing and future research. Given its use in proteomics research, it may have potential applications in the study of proteins and their roles in biological processes.